2,5-dimethyl-5-(1-propan-2-yloxyethyl)-1,3-dioxane
Overview
Description
2,5-dimethyl-5-(1-propan-2-yloxyethyl)-1,3-dioxane is a bioactive chemical compound with the molecular formula C13H26O3.
Preparation Methods
The synthesis of 2,5-dimethyl-5-(1-propan-2-yloxyethyl)-1,3-dioxane involves several steps. The synthetic route typically includes the reaction of appropriate starting materials under controlled conditions to form the desired product. Industrial production methods may involve the use of catalysts and specific reaction conditions to optimize yield and purity .
Chemical Reactions Analysis
2,5-dimethyl-5-(1-propan-2-yloxyethyl)-1,3-dioxane undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be studied for its potential effects on biological systems. In medicine, it could be investigated for its therapeutic properties. Additionally, it has industrial applications, particularly in the development of new materials and chemical processes .
Mechanism of Action
The mechanism of action of 2,5-dimethyl-5-(1-propan-2-yloxyethyl)-1,3-dioxane involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. Detailed studies are required to fully elucidate the molecular mechanisms involved .
Comparison with Similar Compounds
2,5-dimethyl-5-(1-propan-2-yloxyethyl)-1,3-dioxane can be compared with other similar compounds, such as m-Dioxane, 5-(1-isopropoxyethyl)-2-methyl-5-propyl-, (Z)-. While both compounds share structural similarities, they may exhibit different chemical and biological properties, highlighting the uniqueness of each compound .
Properties
CAS No. |
19131-75-0 |
|---|---|
Molecular Formula |
C11H22O3 |
Molecular Weight |
202.29 g/mol |
IUPAC Name |
2,5-dimethyl-5-(1-propan-2-yloxyethyl)-1,3-dioxane |
InChI |
InChI=1S/C11H22O3/c1-8(2)14-9(3)11(5)6-12-10(4)13-7-11/h8-10H,6-7H2,1-5H3 |
InChI Key |
PNLAHFVUUHRTLK-UHFFFAOYSA-N |
SMILES |
CC1OCC(CO1)(C)C(C)OC(C)C |
Canonical SMILES |
CC1OCC(CO1)(C)C(C)OC(C)C |
Appearance |
Solid powder |
| 19131-75-0 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
m-Dioxane, 5-(1-isopropoxyethyl)-2,5-dimethyl-, (E)- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1-[5-(4-aminophenoxy)pentyl]pyrrole-2,5-dione](/img/structure/B1675930.png)
